Cas no 51417-15-3 (3-(chloromethyl)-1-methylpyridin-2(1H)-one)

• Product Name: 3-(chloromethyl)-1-methylpyridin-2(1H)-one
• CAS No: 51417-15-3
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 3238003
• PubChem ID: 15534660
• Update Time: 2025-05-20

3-(chloromethyl)-1-methylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-PYRIDINONE, 3-(CHLOROMETHYL)-1-METHYL-
• 3-(chloromethyl)-1-methylpyridin-2(1H)-one
• 3-Chloromethyl-1-methyl-2-(1H)-pyridone
• BCA41715
• 51417-15-3
• 3-(Chloromethyl)-1-methyl-1,2-dihydropyridin-2-one
• AKOS006383223
• SCHEMBL16347442
• 3-(chloromethyl)-1-methylpyridin-2-one
• DA-42247
• EN300-181132
• F2147-5261

• Inchi： 1S/C7H8ClNO/c1-9-4-2-3-6(5-8)7(9)10/h2-4H,5H2,1H3
• InChI Key： ZXOFJHODMQKIPL-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CN(C)C1=O

Computed Properties

• Exact Mass: 157.0294416g/mol
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-(chloromethyl)-1-methylpyridin-2(1H)-one

Comprehensive Overview of 3-(chloromethyl)-1-methylpyridin-2(1H)-one (CAS No. 51417-15-3)

The chemical compound 3-(chloromethyl)-1-methylpyridin-2(1H)-one (CAS No. 51417-15-3) is a versatile intermediate widely used in pharmaceutical and agrochemical research. Its unique structure, featuring a chloromethyl group and a methylpyridinone core, makes it invaluable for synthesizing biologically active molecules. Researchers and industry professionals frequently search for "3-(chloromethyl)-1-methylpyridin-2(1H)-one synthesis" or "CAS 51417-15-3 applications," reflecting its significance in modern chemistry.

In recent years, the demand for 3-(chloromethyl)-1-methylpyridin-2(1H)-one has surged due to its role in developing novel therapeutics. Its pyridinone scaffold is a key motif in drugs targeting neurological and inflammatory conditions, aligning with trending topics like "drug discovery innovations" and "small molecule therapeutics." The compound's chloromethyl functionality also enables facile derivatization, a feature highly sought after in "high-throughput screening" and "medicinal chemistry optimization."

From an industrial perspective, CAS 51417-15-3 is often discussed in contexts such as "green chemistry alternatives" and "sustainable synthesis routes." Environmental concerns have driven interest in eco-friendly production methods, prompting researchers to explore catalytic processes for this compound. Questions like "How to reduce waste in 3-(chloromethyl)-1-methylpyridin-2(1H)-one synthesis?" are increasingly common in academic forums and patent literature.

The analytical characterization of 3-(chloromethyl)-1-methylpyridin-2(1H)-one is another hot topic, with techniques like HPLC purity analysis and NMR spectroscopy being critical for quality control. Searches for "CAS 51417-15-3 spectral data" or "stability studies of methylpyridinone derivatives" highlight the need for reliable data in both R&D and regulatory submissions. This aligns with broader industry trends emphasizing "data-driven chemical development."

Beyond pharmaceuticals, 3-(chloromethyl)-1-methylpyridin-2(1H)-one finds niche applications in material science, particularly in designing functionalized polymers. Its reactive chloromethyl group allows covalent attachment to surfaces, a property explored in "smart material fabrication" and "bioconjugation techniques." Such interdisciplinary applications resonate with searches like "pyridinone-based materials" or "CAS 51417-15-3 crosslinking agent."

Regulatory and safety aspects of 51417-15-3 are frequently queried, especially regarding "handling precautions for chloromethyl compounds" and "storage conditions for heterocyclic intermediates." While not classified as hazardous under standard guidelines, proper lab practices are essential—a point underscored by global shifts toward "responsible chemical management."

In summary, 3-(chloromethyl)-1-methylpyridin-2(1H)-one (CAS No. 51417-15-3) bridges multiple scientific domains, from drug design to advanced materials. Its relevance to trending themes like "precision medicine" and "sustainable chemistry" ensures continued interest, making it a staple in both literature searches and industrial pipelines.